![molecular formula C13H20N4OS B3837213 2-(4-ethyl-1-piperazinyl)-N'-(3-thienylmethylene)acetohydrazide](/img/structure/B3837213.png)
2-(4-ethyl-1-piperazinyl)-N'-(3-thienylmethylene)acetohydrazide
Overview
Description
2-(4-ethyl-1-piperazinyl)-N'-(3-thienylmethylene)acetohydrazide, also known as EPTA, is a chemical compound that has been extensively studied for its potential therapeutic applications. EPTA belongs to the class of hydrazide derivatives and has been found to possess a wide range of biological activities.
Scientific Research Applications
2-(4-ethyl-1-piperazinyl)-N'-(3-thienylmethylene)acetohydrazide has been extensively studied for its potential therapeutic applications. It has been found to possess antitumor, antimicrobial, antifungal, and antiviral properties. This compound has also been shown to have anti-inflammatory and antioxidant effects. In addition, this compound has been found to have potential applications in the treatment of neurological disorders and as an analgesic agent.
Mechanism of Action
The exact mechanism of action of 2-(4-ethyl-1-piperazinyl)-N'-(3-thienylmethylene)acetohydrazide is not fully understood. However, it has been suggested that this compound exerts its biological effects through the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to possess a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the growth of various tumor cell lines. This compound has also been found to have antimicrobial and antifungal properties. In addition, this compound has been shown to have anti-inflammatory and antioxidant effects. This compound has also been found to have potential applications in the treatment of neurological disorders and as an analgesic agent.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-(4-ethyl-1-piperazinyl)-N'-(3-thienylmethylene)acetohydrazide is its wide range of biological activities. This makes it a promising candidate for the development of new drugs. Another advantage of this compound is its relatively low toxicity. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to administer in vivo. In addition, the exact mechanism of action of this compound is not fully understood, which can make it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for research on 2-(4-ethyl-1-piperazinyl)-N'-(3-thienylmethylene)acetohydrazide. One area of research could focus on improving the solubility of this compound in water to improve its in vivo administration. Another area of research could focus on optimizing the therapeutic potential of this compound by identifying its exact mechanism of action. In addition, further research could be conducted to explore the potential applications of this compound in the treatment of neurological disorders and as an analgesic agent.
properties
IUPAC Name |
2-(4-ethylpiperazin-1-yl)-N-[(E)-thiophen-3-ylmethylideneamino]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N4OS/c1-2-16-4-6-17(7-5-16)10-13(18)15-14-9-12-3-8-19-11-12/h3,8-9,11H,2,4-7,10H2,1H3,(H,15,18)/b14-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUNZETZHUYQJOJ-NTEUORMPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC(=O)NN=CC2=CSC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1CCN(CC1)CC(=O)N/N=C/C2=CSC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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